Cas no 5753-08-2 ((5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one)

(5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one structure
5753-08-2 structure
Product name:(5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one
CAS No:5753-08-2
MF:C12H12N2O2S
MW:248.300881385803
CID:1604677
PubChem ID:696463

(5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • (5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one
    • 4-imidazolidinone, 5-[(2-ethoxyphenyl)methylene]-2-thioxo-, (5E)-
    • (5E)-5-(2-Ethoxybenzylidene)-2-thioxoimidazolidin-4-one; 4-imidazolidinone, 5-[(2-ethoxyphenyl)methylene]-2-thioxo-, (5E)-
    • AKOS002276057
    • SR-01000219048-1
    • 5753-08-2
    • (5E)-5-(2-ethoxybenzylidene)-2-thioxo-4-imidazolidinone
    • SR-01000219048
    • Inchi: InChI=1S/C12H12N2O2S/c1-2-16-10-6-4-3-5-8(10)7-9-11(15)14-12(17)13-9/h3-7H,2H2,1H3,(H2,13,14,15,17)/b9-7+
    • InChI Key: VYXUVUXUCMEILA-VQHVLOKHSA-N
    • SMILES: CCOC1=CC=CC=C1C=C2C(=O)NC(=S)N2

Computed Properties

  • Exact Mass: 248.06206
  • Monoisotopic Mass: 248.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.654
  • PSA: 50.36

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